N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H20N2O3/c1-4-18(10-15(19)17-11(2)3)16(20)14-9-12-7-5-6-8-13(12)21-14/h5-9,11H,4,10H2,1-3H3,(H,17,19)
• InChI Key: FNQVBUDREHYZCX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC(C)C)C(=O)C1=CC2=CC=CC=C2O1
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is a synthetic compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide involves the modulation of ion channels in the brain. Specifically, it has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide include the modulation of ion channels in the brain, which can lead to changes in neuronal excitability and synaptic transmission. It has also been shown to have analgesic effects in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One advantage of N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is its selectivity for certain ion channels in the brain, which can make it a useful tool for studying the function of these channels. However, its effects on other ion channels and neurotransmitter systems are not well understood, which could limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide. One area of interest is the development of new treatments for neurological disorders based on its ability to modulate ion channels in the brain. Another potential direction is the study of its effects on other neurotransmitter systems, which could provide insight into its broader physiological effects. Finally, further research is needed to fully understand the limitations and potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide involves several steps. The first step is the reaction of 1-benzofuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-ethyl-N-isopropylamine to form the corresponding amide. Finally, the amide is reacted with acetic anhydride to form the final product.

Scientific Research Applications

N-ethyl-N-[2-oxo-2-(propan-2-ylamino)ethyl]-1-benzofuran-2-carboxamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders such as epilepsy and chronic pain.